Propyl 2-propoxybenzoate

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: propyl 2-propoxybenzoate
• InChI: InChI=1S/C13H18O3/c1-3-9-15-12-8-6-5-7-11(12)13(14)16-10-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: OOTWRZYLVVPEHM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1C(=O)OCCC

Description

Propyl 2-propoxybenzoate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-hydroxybenzoic acid (10 g, 0.072 mol), potassium carbonate (22.0 g, 0.159 mol) and 1-iodopropane (20.5 ml, 35.7 g, 0.210 mol) in acetone (800 ml) was refluxed for 24 hours. The mixture was filtered, the filtrate was concentrated on the rotary evaporator and the concentrate was partitioned between water and diethyl ether. The aqueous layer was extracted with diethyl ether and the combined extracts were washed with saturated sodium bicarbonate solution and brine and then dried (MgSO4) and concentrated. Flash chromatography on silica gel (elution with 20-50% diethyl ether in n-hexane) gave propyl (3-propyloxy)benzoate. Yield 3.031 g.